molecular formula C11H9N3O2 B071207 1H-Pyrazolo[3,4-b]quinoline-4,6-diol, 3-methyl-(9CI) CAS No. 173191-72-5

1H-Pyrazolo[3,4-b]quinoline-4,6-diol, 3-methyl-(9CI)

Cat. No. B071207
CAS RN: 173191-72-5
M. Wt: 215.21 g/mol
InChI Key: IUHCZESHXPMMMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1H-Pyrazolo[3,4-b]quinoline-4,6-diol, 3-methyl-(9CI) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 1H-Pyrazolo[3,4-b]quinoline-4,6-diol, 3-methyl-(9CI) is not fully understood, although studies have suggested that it may act by inhibiting various signaling pathways involved in cancer cell growth and proliferation. Additionally, this compound has also been shown to modulate the activity of various neurotransmitters in the brain, suggesting its potential as a neuroprotective agent.
Biochemical and Physiological Effects:
Studies have shown that 1H-Pyrazolo[3,4-b]quinoline-4,6-diol, 3-methyl-(9CI) has various biochemical and physiological effects. In vitro studies have indicated that this compound can inhibit the growth of cancer cells, suggesting its potential as an anti-cancer agent. Additionally, studies have suggested that this compound may have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1H-Pyrazolo[3,4-b]quinoline-4,6-diol, 3-methyl-(9CI) in lab experiments is its potential as a multi-targeted agent. This compound has been shown to have activity against various signaling pathways involved in cancer cell growth and proliferation, making it a potentially useful compound for the development of anti-cancer agents. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which may require the use of organic solvents.

Future Directions

There are several potential future directions for the study of 1H-Pyrazolo[3,4-b]quinoline-4,6-diol, 3-methyl-(9CI). One potential direction is the development of novel anti-cancer agents based on this compound, potentially using it as a lead compound for drug development. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurodegenerative diseases. Finally, studies are needed to develop more efficient synthesis methods for this compound, potentially making it more accessible for scientific research.

Synthesis Methods

The synthesis of 1H-Pyrazolo[3,4-b]quinoline-4,6-diol, 3-methyl-(9CI) can be achieved by different methods, including the reaction of 3-methyl-1H-pyrazolo[3,4-b]quinoline-4,6-dione with various reagents. One of the most commonly used methods involves the reaction of 3-methyl-1H-pyrazolo[3,4-b]quinoline-4,6-dione with hydroxylamine hydrochloride in the presence of sodium acetate to yield 1H-Pyrazolo[3,4-b]quinoline-4,6-diol, 3-methyl-(9CI).

Scientific Research Applications

1H-Pyrazolo[3,4-b]quinoline-4,6-diol, 3-methyl-(9CI) has been extensively studied for its potential applications in various fields of scientific research. In the field of medicinal chemistry, this compound has shown promising results as an anti-cancer agent, with studies indicating its ability to inhibit the growth of cancer cells. Additionally, this compound has also been studied for its potential applications in the field of neuroscience, with studies suggesting its potential as a neuroprotective agent.

properties

CAS RN

173191-72-5

Product Name

1H-Pyrazolo[3,4-b]quinoline-4,6-diol, 3-methyl-(9CI)

Molecular Formula

C11H9N3O2

Molecular Weight

215.21 g/mol

IUPAC Name

6-hydroxy-3-methyl-2,9-dihydropyrazolo[3,4-b]quinolin-4-one

InChI

InChI=1S/C11H9N3O2/c1-5-9-10(16)7-4-6(15)2-3-8(7)12-11(9)14-13-5/h2-4,15H,1H3,(H2,12,13,14,16)

InChI Key

IUHCZESHXPMMMP-UHFFFAOYSA-N

Isomeric SMILES

CC1=C2C(=O)C3=C(C=CC(=C3)O)N=C2NN1

SMILES

CC1=C2C(=O)C3=C(C=CC(=C3)O)NC2=NN1

Canonical SMILES

CC1=C2C(=O)C3=C(C=CC(=C3)O)N=C2NN1

synonyms

1H-Pyrazolo[3,4-b]quinoline-4,6-diol, 3-methyl- (9CI)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.